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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Yttrium-90 (⁹⁰Y)

citrate in brachytherapy, with a focus on radiosynoviorthesis for the treatment of inflammatory

joint diseases. While ⁹⁰Y is also extensively used in radioembolization of liver tumors, this

document will primarily detail the application of the citrate form, which is most relevant to intra-

articular administration.

Introduction to Yttrium-90 Brachytherapy
Yttrium-90 is a pure high-energy beta-emitting radionuclide with a physical half-life of 64.1

hours (2.67 days). Its beta particles have a mean energy of 0.9367 MeV and a maximum

energy of 2.28 MeV, corresponding to a mean and maximum tissue penetration of

approximately 3.6 mm and 11 mm, respectively. These characteristics make it an ideal

candidate for localized radiation therapy, as the high-energy beta particles can effectively

destroy targeted pathological tissue while minimizing damage to surrounding healthy

structures.

In brachytherapy, ⁹⁰Y is formulated into different preparations depending on the target

application. For the treatment of liver tumors, ⁹⁰Y is incorporated into glass or resin

microspheres for transarterial radioembolization (TARE).[1][2][3] For radiosynoviorthesis (also

known as radiosynovectomy), ⁹⁰Y is prepared as a colloidal suspension, with yttrium-90 citrate

being a common formulation.[4][5][6]
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Application in Radiosynoviorthesis
Radiosynoviorthesis is a minimally invasive procedure involving the intra-articular injection of a

radioactive colloid to treat persistent synovitis, a condition characterized by inflammation of the

synovial membrane in joints. This procedure is a therapeutic option for patients with chronic

inflammatory joint diseases, such as rheumatoid arthritis, who are refractory to conventional

treatments.[7][8]

Mechanism of Action
The therapeutic effect of ⁹⁰Y citrate in radiosynoviorthesis is achieved through the localized

delivery of beta radiation to the inflamed synovial membrane.[6] Following intra-articular

injection, the colloidal particles of ⁹⁰Y citrate are phagocytosed by the superficial cells of the

synovial membrane. The emitted high-energy beta particles then irradiate the synovium,

leading to necrosis of the inflamed tissue and subsequent fibrosis.[7][9] This process ablates

the hypertrophic synovium, reduces inflammation, and alleviates pain.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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